Cas no 1173022-92-8 (2-Bromobenzyl alcohol-(phenyl-13C6))

• Product Name: 2-Bromobenzyl alcohol-(phenyl-13C6)
• CAS No: 1173022-92-8
• MF: C₇H₇BrO
• MW: 192.989810228348
• CID: 2615309
• PubChem ID: 71309416
• Update Time: 2025-04-21

2-Bromobenzyl alcohol-(phenyl-13C6) Chemical and Physical Properties

Names and Identifiers

• 2-Bromobenzyl alcohol-(phenyl-13C6)
• 2-Bromobenzyl alcohol-(phenyl-13C6), 99 atom % 13C, 98% (CP)
• [2-Bromo(~13~C_6_)phenyl]methanol
• DTXSID60745869
• 1173022-92-8

• Inchi： 1S/C7H7BrO/c8-7-4-2-1-3-6(7)5-9/h1-4,9H,5H2/i1+1,2+1,3+1,4+1,6+1,7+1
• InChI Key： IOWGHQGLUMEZKG-ZFJHNFROSA-N
• SMILES： Br[13C]1[13CH]=[13CH][13CH]=[13CH][13C]=1CO

Computed Properties

• Exact Mass: 191.98816Da
• Monoisotopic Mass: 191.98816Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų